Cas no 1361665-47-5 (Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid)

• Product Name: Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid
• CAS No: 1361665-47-5
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4992938
• Update Time: 2025-06-13

Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-8-4-6(3-7(5-8)13(19)14(20)21)9-1-2-10(16)12(18)11(9)17/h1-5,13,19H,(H,20,21)
• InChI Key： LKJPKTGPIXDBNI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(=O)O)O)=CC(=C1)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 5.3
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid

Introduction to Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid (CAS No. 1361665-47-5)

Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361665-47-5, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of polychlorinated biphenyl (PCB) derivatives, specifically featuring a hydroxyl group attached to a tetrachlorobiphenyl core. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable subject of study in various scientific disciplines.

The molecular structure of Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid consists of a biphenyl ring system substituted with four chlorine atoms at positions 2', 3', 4', and 5'. The presence of these chlorine atoms enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl group introduces polarity and potential reactivity. This balance between hydrophobic and hydrophilic characteristics makes it an intriguing candidate for applications in drug design, environmental chemistry, and material science.

In recent years, there has been growing interest in the pharmacological properties of PCB derivatives due to their structural similarity to certain bioactive molecules. Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid has been studied for its potential role in modulating biological pathways associated with inflammation, oxidative stress, and cellular signaling. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid is its stability under various environmental conditions. The tetrachlorobiphenyl core provides resistance to degradation, which is particularly relevant in studies involving long-term exposure scenarios. This stability has made it a useful tool in toxicological research, where scientists aim to understand the persistence and bioaccumulation patterns of similar compounds in biological systems.

The synthesis of Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods often include palladium-catalyzed cross-coupling reactions, selective chlorination techniques, and hydroxyl group introduction strategies. The optimization of these synthetic routes is crucial for obtaining sufficient quantities of the compound for both laboratory studies and potential industrial applications.

From an environmental chemistry perspective, Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid serves as a model compound for understanding the behavior of chlorinated biphenyls in ecosystems. Its resistance to biodegradation suggests that it could persist in soil and water matrices for extended periods. This persistence raises important questions about its potential impact on aquatic life and human health. Researchers are actively investigating its bioaccumulation potential and toxicological effects to better assess risks associated with its presence in the environment.

The pharmacological potential of Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid has led to its inclusion in several preclinical studies aimed at identifying new therapeutic targets. These studies often focus on its interactions with nuclear receptors such as the aryl hydrocarbon receptor (AhR), which plays a key role in mediating responses to environmental pollutants. By modulating AhR activity, this compound may offer insights into developing treatments for diseases linked to environmental exposures.

In conclusion,Hydroxy-(5,2',3',4'-tetrachlorobiphenyl-3-yl)-acetic acid (CAS No. 1361665-47-5) is a multifaceted compound with significant implications in chemical research and biomedical applications. Its unique structural features, combined with its stability and reactivity, make it a valuable tool for studying biological mechanisms and environmental processes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biochemical systems.